Cas no 1424939-43-4 (8-chloro-1,7-naphthyridine-5-carboxylic acid)

• Product Name: 8-chloro-1,7-naphthyridine-5-carboxylic acid
• CAS No: 1424939-43-4
• MF: C₉H₅ClN₂O₂
• MW: 208.60
• CID: 5265831
• Update Time: 2026-03-09

8-chloro-1,7-naphthyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 84220790
• 1,7-Naphthyridine-5-carboxylic acid, 8-chloro-
• 8-chloro-1,7-naphthyridine-5-carboxylic acid

• Inchi： 1S/C9H5ClN2O2/c10-8-7-5(2-1-3-11-7)6(4-12-8)9(13)14/h1-4H,(H,13,14)
• InChI Key： TXDVULGBKUFMDI-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C(O)=O)C=NC=2Cl)C=CC=1

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 458.1±40.0 °C(Predicted)
• pka: 2.12±0.30(Predicted)

Additional information on 8-chloro-1,7-naphthyridine-5-carboxylic acid

Introduction to 8-Chloro-1,7-naphthyridine-5-carboxylic Acid (CAS No. 1424939-43-4)

8-Chloro-1,7-naphthyridine-5-carboxylic acid (CAS No. 1424939-43-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of biological activities. The presence of the chlorine substituent at the 8-position and the carboxylic acid group at the 5-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 8-chloro-1,7-naphthyridine-5-carboxylic acid consists of a naphthyridine core with a chlorine atom at the 8-position and a carboxylic acid group at the 5-position. This structure provides a rigid and planar framework that can interact with biological targets in specific ways. The carboxylic acid group can form hydrogen bonds and ionic interactions, while the chlorine substituent can participate in hydrophobic interactions, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 8-chloro-1,7-naphthyridine-5-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to modulate these enzymes makes 8-chloro-1,7-naphthyridine-5-carboxylic acid a promising lead compound for drug development.

In addition to its enzymatic inhibition properties, 8-chloro-1,7-naphthyridine-5-carboxylic acid has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways, making it a potential candidate for developing new antibiotics to combat drug-resistant strains.

The pharmacokinetic properties of 8-chloro-1,7-naphthyridine-5-carboxylic acid have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and can be effectively distributed to target tissues. Furthermore, the compound is metabolically stable and has a reasonable half-life, which are important considerations for its use in therapeutic applications.

Toxicity studies on 8-chloro-1,7-naphthyridine-5-carboxylic acid have indicated that it is generally well-tolerated at therapeutic doses. Preclinical studies have not shown significant toxicity or adverse effects at relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

In conclusion, 8-chloro-1,7-naphthyridine-5-carboxylic acid (CAS No. 1424939-43-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional uses and optimize its potential as a therapeutic agent.